3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine
Overview
Description
3-(3,3-Difluorocyclopentyl)-1H-pyrazol-5-amine (DFCPA) is a novel compound with potential applications in many areas of scientific research, including biochemistry, pharmacology, and drug design. DFCPA has a unique structure that allows for a variety of reactions and interactions with other molecules. DFCPA has been studied for its potential to be used as a building block for other molecules, as a tool for drug design, and as a tool for understanding the biochemical and physiological effects of various compounds.
Scientific Research Applications
3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine has a variety of potential applications in scientific research. It has been used as a tool for drug design and as a building block for other molecules. 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine has also been studied for its ability to interact with other molecules, such as proteins and DNA, which could be used to study the biochemical and physiological effects of various compounds. Additionally, 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine has been studied for its potential use in the synthesis of other compounds, such as peptides and other small molecules.
Mechanism of Action
The mechanism of action of 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine is not yet fully understood, but it is believed to interact with other molecules through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine has been shown to interact with proteins, DNA, and other small molecules, and it is believed that these interactions are responsible for its potential applications in drug design and other areas of scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine are not yet fully understood, but some studies have been conducted to investigate its potential effects. In one study, 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine was found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine has been shown to interact with proteins and DNA, which could potentially lead to changes in gene expression and other biochemical processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine in laboratory experiments include its unique structure, which allows for a variety of reactions and interactions with other molecules; its ability to interact with proteins, DNA, and other small molecules; and its potential use in drug design and other areas of scientific research. The limitations of using 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine in laboratory experiments include its lack of availability and its potential toxicity, which could limit its use in certain experiments.
Future Directions
The potential future directions for research on 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine include further investigation into its biochemical and physiological effects, its potential applications in drug design, and its potential use in the synthesis of other compounds. Additionally, research could be conducted to further understand its mechanism of action and to identify potential new uses for 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine. Finally, research could be conducted to identify new methods of synthesizing 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine and to identify new compounds that could be synthesized from 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine.
Synthesis Methods
The synthesis of 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine is a multi-step process, starting with the reaction of 3-chloro-2-fluorobenzaldehyde with cyclopentanone in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-one, which is then converted to the desired compound, 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine, by a reductive amination reaction. This reaction involves the use of a reducing agent, such as sodium borohydride, to reduce the pyrazolone to an amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine involves the reaction of 3,3-difluorocyclopentanone with hydrazine hydrate to form 3,3-difluorocyclopentyl hydrazine. This intermediate is then reacted with 2,4-pentanedione to form the final product, 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine.", "Starting Materials": [ "3,3-difluorocyclopentanone", "hydrazine hydrate", "2,4-pentanedione" ], "Reaction": [ "Step 1: Reaction of 3,3-difluorocyclopentanone with hydrazine hydrate in ethanol at reflux temperature to form 3,3-difluorocyclopentyl hydrazine.", "Step 2: Addition of 2,4-pentanedione to the reaction mixture and heating at reflux temperature for several hours to form 3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine.", "Step 3: Isolation and purification of the final product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2228036-20-0 |
Product Name |
3-(3,3-difluorocyclopentyl)-1H-pyrazol-5-amine |
Molecular Formula |
C8H11F2N3 |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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